Cas no 60454-98-0 (1-propoxybenzotriazole)

• Product Name: 1-propoxybenzotriazole
• CAS No: 60454-98-0
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 952102
• PubChem ID: 323670
• Update Time: 2025-04-19

1-propoxybenzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-propoxybenzotriazole
• 1-propoxy-1H-benzotriazole
• AC1L894H
• NSC286127
• SureCN9483441
• DTXSID90314567
• 60454-98-0
• NSC-286127
• SCHEMBL9483441

• Inchi： 1S/C9H11N3O/c1-2-7-13-12-9-6-4-3-5-8(9)10-11-12/h3-6H,2,7H2,1H3
• InChI Key： YREQXCNLELHOPG-UHFFFAOYSA-N
• SMILES： O(CCC)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• PSA: 39.94
• LogP: 1.26990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles